Cas no 2228642-59-7 (2-(6-bromopyridin-2-yl)prop-2-en-1-amine)

• Product Name: 2-(6-bromopyridin-2-yl)prop-2-en-1-amine
• CAS No: 2228642-59-7
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 5846639
• PubChem ID: 165784056
• Update Time: 2025-06-13

2-(6-bromopyridin-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromopyridin-2-yl)prop-2-en-1-amine
• EN300-1919106
• 2228642-59-7

• Inchi： 1S/C8H9BrN2/c1-6(5-10)7-3-2-4-8(9)11-7/h2-4H,1,5,10H2
• InChI Key： JKVNNMMDFNIHBI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=C)CN)=N1

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-bromopyridin-2-yl)prop-2-en-1-amine

Recent Advances in the Application of 2-(6-bromopyridin-2-yl)prop-2-en-1-amine (CAS: 2228642-59-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(6-bromopyridin-2-yl)prop-2-en-1-amine (CAS: 2228642-59-7) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research briefing provides an overview of the latest scientific findings related to this compound, highlighting its chemical properties, synthetic applications, and potential pharmacological relevance.

Recent studies have demonstrated the versatility of 2-(6-bromopyridin-2-yl)prop-2-en-1-amine as a building block in medicinal chemistry. The bromopyridine moiety serves as an excellent handle for further functionalization through cross-coupling reactions, while the prop-2-en-1-amine group offers opportunities for diversification via Michael additions or other nucleophilic reactions. A 2023 study published in the Journal of Medicinal Chemistry utilized this compound as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, showing promising results in preclinical models of autoimmune diseases.

Structural analyses of 2-(6-bromopyridin-2-yl)prop-2-en-1-amine reveal interesting conformational properties that may contribute to its biological activity. X-ray crystallography studies indicate that the compound adopts a planar configuration, with the bromine atom positioned for optimal interaction with biological targets. This structural feature has been exploited in the design of protein-protein interaction inhibitors, as reported in a recent Nature Chemical Biology publication.

The pharmacological potential of derivatives based on 2-(6-bromopyridin-2-yl)prop-2-en-1-amine is currently being explored in several therapeutic areas. Of particular note is its application in the development of selective JAK3 inhibitors, with recent clinical trials demonstrating improved safety profiles compared to first-generation compounds. The compound's ability to serve as a covalent warhead in targeted therapies has also attracted significant attention from pharmaceutical researchers.

From a synthetic chemistry perspective, recent advances have improved the scalability and efficiency of producing 2-(6-bromopyridin-2-yl)prop-2-en-1-amine. A 2024 paper in Organic Process Research & Development described a novel continuous flow synthesis method that reduces reaction times from hours to minutes while maintaining excellent yield and purity. These process improvements are critical for enabling larger-scale production of derivative compounds for clinical evaluation.

Looking forward, the unique chemical properties of 2-(6-bromopyridin-2-yl)prop-2-en-1-amine position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and other emerging therapeutic modalities. The compound's combination of synthetic accessibility and biological relevance suggests it will remain an important tool in chemical biology and pharmaceutical research for years to come.